Cas no 2172578-34-4 (2-5-cyclopentyl-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-cyclopentyl-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172578-34-4
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 5944913
• PubChem ID: 165602447
• Update Time: 2025-07-09

2-5-cyclopentyl-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopentyl-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[5-cyclopentyl-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172578-34-4
• EN300-1599179

• Inchi： 1S/C13H20N4O/c14-8-7-12-13(11-5-1-2-6-11)17(16-15-12)9-3-4-10-18/h11,18H,1-7,9-10H2
• InChI Key： JBIKJEIJLGWGRI-UHFFFAOYSA-N
• SMILES： OCCCCN1C(=C(CC#N)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-cyclopentyl-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-5-cyclopentyl-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172578-34-4)

The compound 2-5-cyclopentyl-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172578-34-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This triazole-based derivative combines a cyclopentyl group, a hydroxybutyl side chain, and an acetonitrile moiety, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a building block for bioactive molecules, given the increasing demand for novel heterocyclic compounds in drug discovery.

One of the key reasons for the growing interest in 2-5-cyclopentyl-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile is its potential application in click chemistry reactions. The 1,2,3-triazole core is known for its stability and ability to participate in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used method in bioconjugation and polymer science. This aligns with current trends in green chemistry, where efficient and selective reactions are highly valued. Additionally, the presence of the hydroxybutyl group enhances solubility in polar solvents, which is crucial for drug formulation and biocompatibility studies.

From a synthetic perspective, the acetonitrile functionality in 2-5-cyclopentyl-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile offers opportunities for further derivatization, such as hydrolysis to carboxylic acids or reduction to primary amines. These transformations are essential in medicinal chemistry for optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Recent publications have highlighted the compound’s utility in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing pressing needs in oncology and neurology research.

Another area of exploration for CAS No. 2172578-34-4 is its potential role in material science. The triazole ring’s rigid structure and hydrogen-bonding capabilities make it a candidate for designing supramolecular assemblies and coordination polymers. With the rise of smart materials and self-healing polymers, researchers are investigating how such heterocyclic frameworks can contribute to advanced functionalities like stimuli-responsive behavior or enhanced mechanical properties.

Safety and handling of 2-5-cyclopentyl-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices should be followed, including the use of personal protective equipment (PPE) and adequate ventilation. The compound’s stability under various conditions (e.g., temperature, pH) is an active topic in process chemistry forums, where scalability and reproducibility are paramount for industrial applications.

In summary, 2-5-cyclopentyl-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a promising scaffold for multiple scientific disciplines. Its combination of a triazole core, cyclopentyl group, and hydroxybutyl chain offers a balance of reactivity and stability, making it a valuable tool for researchers exploring drug discovery, bioconjugation, and advanced materials. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge research.